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Compound of Interest

Compound Name: Basic Green 5

Cat. No.: B1210438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for

Methylene Green (Basic Green 5), a cationic phenothiazine dye. Methylene Green is

structurally a nitro derivative of Methylene Blue and is utilized in various biological staining

procedures and as a photocatalyst in organic synthesis. This document outlines the core

synthesis methodology, experimental protocols, and relevant quantitative data.

Synthesis Pathway
The primary and established method for the synthesis of Methylene Green is through the

nitration of Methylene Blue (also known as Basic Blue 9). The reaction introduces a nitro group

(-NO₂) onto the phenothiazine core of the Methylene Blue molecule.

The general manufacturing process involves a two-step diazotization and nitration reaction.

Methylene Blue is first treated with hydrochloric acid and sodium nitrite. This is followed by

treatment with nitric acid. The final product is then precipitated as a zinc chloride double salt.[1]

Logical Diagram of the Synthesis Pathway:
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Caption: Synthesis of Methylene Green from Methylene Blue.

Experimental Protocols
While a precise, detailed, and publicly available experimental protocol with specific reagent

quantities and reaction conditions is not extensively documented in readily accessible scientific

literature, the established industrial synthesis method provides a foundational procedure. The

following protocol is a generalized representation based on available information. Researchers

should optimize these conditions for laboratory-scale synthesis.

Materials:

Methylene Blue (C.I. 52015, Basic Blue 9)

Hydrochloric Acid (HCl), concentrated

Sodium Nitrite (NaNO₂)

Nitric Acid (HNO₃), concentrated

Zinc Chloride (ZnCl₂)

Water (deionized)

Ethanol

Procedure:

Dissolution of Methylene Blue: Dissolve a known quantity of Methylene Blue in dilute

hydrochloric acid.

Diazotization: Cool the solution in an ice bath. Slowly add a solution of sodium nitrite in water

while maintaining a low temperature (typically 0-5 °C). Stir the mixture for a sufficient

duration to ensure the formation of the diazonium intermediate.

Nitration: Carefully add concentrated nitric acid to the reaction mixture. The temperature

should be controlled, as nitration reactions are exothermic. The color of the solution will

change, indicating the formation of Methylene Green.
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Precipitation: To the resulting solution, add a solution of zinc chloride. This will precipitate

Methylene Green as a zinc chloride double salt.

Isolation and Purification: The precipitate is collected by filtration, washed with a suitable

solvent (such as ethanol) to remove unreacted starting materials and byproducts, and then

dried. Further purification can be achieved by recrystallization.

Quantitative Data
Quantitative data for the synthesis of Methylene Green is not widely published. The following

tables summarize key properties of Methylene Green, which are essential for its

characterization and quality control.

Table 1: Physicochemical Properties of Methylene Green (Basic Green 5)

Property Value Reference

CI Name Basic Green 5 [1]

CI Number 52020 [1]

CAS Number 2679-01-8 [1]

Molecular Formula C₁₆H₁₇ClN₄O₂S [1]

Molecular Weight 364.85 g/mol [1]

Appearance Dark blue-light green solid [1]

Table 2: Spectroscopic Properties of Methylene Green

Solvent
Absorption Maximum
(λmax)

Reference

Water 633 nm

Ethanol Not specified
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Note: The solubility of Methylene Green is described as soluble in water (giving a green-light

blue solution) and slightly soluble in ethanol (yielding a green-light blue solution). In

concentrated sulfuric acid, it appears dark, and upon dilution, it turns green-light blue. The

addition of sodium hydroxide solution to an aqueous solution of Methylene Green results in a

purple color with a violet-black precipitate.[1]

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

Methylene Green.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.researchgate.net/publication/229338326_An_experimental_and_theoretical_study_on_the_photophysical_properties_of_methylene_green
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Dissolve Methylene Blue
in HCl

Diazotization with
NaNO₂ at 0-5°C

Nitration with HNO₃

Precipitation with
ZnCl₂

Filtration

Transfer to
Purification

Washing with Ethanol

Drying

Recrystallization
(Optional)

Pure Methylene Green

Click to download full resolution via product page

Caption: General workflow for Methylene Green synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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